1,3,6-trimethyl-7-phenyl-8-(propan-2-yl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 2,4,8-trimethyl-7-phenyl-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H21N5O2/c1-11(2)23-14(13-9-7-6-8-10-13)12(3)24-15-16(20-18(23)24)21(4)19(26)22(5)17(15)25/h6-11H,1-5H3
• InChI Key: QPWYVLXDAWKMGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=NC3=C(N12)C(=O)N(C(=O)N3C)C)C(C)C)C4=CC=CC=C4

Description

1,3,6-trimethyl-7-phenyl-8-(propan-2-yl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 1,3,6-trimethyl-7-phenyl-8-(propan-2-yl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione involves several steps, including the formation of the imidazo[2,1-f]purine core and subsequent functionalization. Common synthetic routes include:

Cyclization reactions: These reactions form the imidazo[2,1-f]purine core from suitable precursors.

Functional group modifications: Introduction of methyl, phenyl, and isopropyl groups through various organic reactions such as alkylation and acylation. Industrial production methods may involve optimizing these synthetic routes for scalability, yield, and cost-effectiveness.

Chemical Reactions Analysis

1,3,6-trimethyl-7-phenyl-8-(propan-2-yl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, leading to different reduced forms.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1,3,6-trimethyl-7-phenyl-8-(propan-2-yl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1,3,6-trimethyl-7-phenyl-8-(propan-2-yl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1,3,6-trimethyl-7-phenyl-8-(propan-2-yl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione can be compared with similar compounds such as:

1,3,5,7-Tetramethyl-6-phenyl-2,4,8-trioxa-6-phosphaadamantane: Used as a ligand in catalysis.

2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: Used in boron chemistry. The uniqueness of this compound lies in its specific structure and the combination of functional groups, which confer distinct chemical and biological properties.